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Compound of Interest

Compound Name:
4,7-Dichloro-6-

methoxyquinazoline

CAS No.: 55496-51-0

Cat. No.: B1342633

Get Quote

Quinazoline and its derivatives represent a critical class of nitrogen-containing heterocyclic

compounds, forming the scaffold for numerous molecules with significant biological and

pharmaceutical properties.[1][2] Their applications span from anticancer agents, such as the

tyrosine kinase inhibitor Afatinib, to anti-inflammatory and antimalarial drugs.[3][4] The precise

arrangement of substituents on the quinazoline core dictates the molecule's interaction with

biological targets. Consequently, unambiguous structural elucidation is paramount in the

research and development of these compounds.

Among the array of analytical techniques available, Nuclear Magnetic Resonance (NMR)

spectroscopy, particularly ¹³C NMR, stands as an unparalleled tool for providing a direct, high-

resolution map of the carbon framework of a molecule.[5] This guide offers a comprehensive

analysis of the ¹³C NMR spectrum of 4,7-dichloro-6-methoxyquinazoline, providing a

framework for its characterization. We will compare experimental data derived from close

structural analogs with theoretical predictions, explore the influence of substituents on chemical

shifts, and contrast the insights gained from NMR with those from other common analytical

methods.
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The Subject Molecule: 4,7-Dichloro-6-
methoxyquinazoline
To facilitate a clear discussion, the carbon atoms of 4,7-dichloro-6-methoxyquinazoline are

systematically numbered as shown in the diagram below. This numbering convention will be

used for all spectral assignments and comparisons.

Sample Preparation
(~10-20 mg in 0.6 mL CDCl3 or DMSO-d6)

Data Acquisition
(100 MHz Spectrometer, zgpg30 pulse program)

Data Processing
(Fourier Transform, Phasing, Baseline Correction)

Peak Assignment & Interpretation
Theoretical Prediction

(ChemDraw, NMRDB, etc.)

Cross-Validation
(Comparison of Predicted, Analog, and Experimental Data)

Analog Data Comparison
(e.g., 4,7-dichloro-6-nitroquinazoline)

Final Report & Structural Confirmation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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